(1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride

• IUPAC Name: (1R,2R)-2-chlorocyclohexane-1-sulfonyl chloride
• InChI: InChI=1S/C6H10Cl2O2S/c7-5-3-1-2-4-6(5)11(8,9)10/h5-6H,1-4H2/t5-,6-/m1/s1
• InChI Key: ZBAQTFQTWCUZFN-PHDIDXHHSA-N
• Canonical SMILES: C1CCC(C(C1)S(=O)(=O)Cl)Cl
• Isomeric SMILES: C1CC[C@H]([C@@H](C1)S(=O)(=O)Cl)Cl
• Molecular Formula: C6H10Cl2O2S
• Molecular Weight: 217.11 g/mol

Description

(1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride is a chemical compound used in various scientific research applications. It is a highly reactive compound that is commonly used as a reagent in organic synthesis. This compound is also known as Cyclic sulfonic acid chloride, and it has a molecular formula of C6H10ClO2S.

Mechanism of Action

The mechanism of action of (1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride is based on its ability to react with nucleophiles. This compound is highly reactive and can react with a wide range of nucleophiles, including amines, alcohols, and thiols. The reaction between (1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride and nucleophiles results in the formation of sulfonamides, which are important intermediates in organic synthesis.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of (1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride. However, it is known that this compound is highly reactive and can cause irritation to the skin, eyes, and respiratory system. It is important to handle this compound with care and follow proper safety protocols.

Advantages and Limitations for Lab Experiments

The advantages of using (1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride in lab experiments include its high reactivity and versatility. This compound can be used to prepare a wide range of sulfonamides and functionalized cyclohexanes, which are important building blocks in organic synthesis. However, the limitations of using this compound include its high reactivity, which requires careful handling and storage. Additionally, this compound is highly corrosive and can cause damage to equipment and facilities.

Future Directions

There are several future directions for the use of (1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride in scientific research. One potential direction is the development of new synthetic routes for the preparation of sulfonamides and functionalized cyclohexanes. Another direction is the investigation of the biological activity of sulfonamides prepared using this compound, which could lead to the discovery of new pharmaceuticals. Additionally, the use of (1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride in the synthesis of other functionalized cyclic compounds could lead to the discovery of new materials with unique properties.

Synthesis Methods

The synthesis of (1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride can be achieved through the reaction of cyclohexanol with chlorosulfonic acid. This reaction results in the formation of a cyclic sulfonic acid intermediate, which is then treated with thionyl chloride to produce the final product.

Scientific Research Applications

(1R,2R)-2-Chlorocyclohexane-1-sulfonyl chloride is widely used in scientific research as a reagent in organic synthesis. It is commonly used in the preparation of sulfonamides, which are important intermediates in the synthesis of various pharmaceuticals. This compound is also used in the synthesis of other functionalized cyclohexanes, which are important building blocks in organic chemistry.